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Compound of Interest

Compound Name: Boc-L-Ile-OH

Cat. No.: B558499 Get Quote

Introduction

N-α-(tert-Butoxycarbonyl)-L-isoleucine (Boc-L-Ile-OH) is a pivotal amino acid derivative

extensively utilized in the fields of peptide synthesis, pharmaceutical research, and

biotechnology.[1] As a derivative of the essential amino acid L-isoleucine, it features a tert-

butyloxycarbonyl (Boc) protecting group on its α-amino function. This acid-labile protecting

group is fundamental to the Boc/Bzl strategy in solid-phase peptide synthesis (SPPS), allowing

for the stepwise and controlled assembly of peptide chains.[2][3] Its stability under various

coupling conditions and the ease of its removal make Boc-L-Ile-OH an indispensable building

block for creating complex peptides, modifying proteins, and developing novel therapeutics.[1]

[3] This guide provides a comprehensive overview of its physicochemical properties, core

research applications, and detailed experimental protocols for scientists and drug development

professionals.

Physicochemical Properties of Boc-L-Ile-OH
Boc-L-Ile-OH is typically a white to off-white crystalline powder.[1][4][5] While the anhydrous

form can be an oil, it is often supplied as a more stable hemihydrate solid.[6] It exhibits

solubility in various organic solvents such as methanol, DMSO, and acetic acid, but is sparingly

soluble or insoluble in water.[4][5][7]
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Property Value References

CAS Number 13139-16-7 [1][4][7]

Molecular Formula C11H21NO4 [1][4][5]

Molecular Weight 231.29 g/mol [5][8][9]

Appearance
White to off-white crystalline

powder
[1][4][10]

Melting Point 66-73 °C [1][5]

Purity ≥97% to ≥99% [1][11]

Solubility
Soluble in methanol; Insoluble

in water
[5][7]

Optical Rotation

[α]20/D +2.7° (c=2, acetic

acid); [α]D20 +4±2° (c=2,

MeOH)

[1][10]

Storage Conditions
Room Temperature or 0-8°C,

sealed in dry, dark place
[1][5][10]

Core Applications in Research
The unique chemical properties of Boc-L-Ile-OH make it a versatile tool in several research

domains.

Peptide Synthesis: Its primary role is as a building block in Boc-based solid-phase peptide

synthesis (SPPS).[1][4] The Boc group provides robust protection of the N-terminal amine

during the coupling of subsequent amino acids and can be cleanly removed with mild acids

like trifluoroacetic acid (TFA).[3][12]

Medicinal Chemistry and Drug Discovery: Boc-L-Ile-OH is integral to the synthesis of

therapeutic peptides and peptidomimetics, which are explored as treatments for various

diseases.[1][13] It is also used to create specific enzyme inhibitors and to modify existing

drug molecules to improve their pharmacological properties, such as stability and

bioavailability.[1][3][14]
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Biotechnology: In biotechnology, the compound is used to modify proteins, which can

enhance their stability, activity, and overall function for the development of

biopharmaceuticals.[1][10]

Targeted Protein Degradation (TPD): In a novel application, a derivative tag, Boc3Arg, has

been shown to induce targeted protein degradation. This strategy localizes a target protein

directly to the 20S proteasome for degradation in a ubiquitin-independent manner, offering a

new modality for therapeutic intervention distinct from traditional PROTACs.[15][16]

Analytical Chemistry: It serves as a standard in analytical methods for the quantification of

amino acids in various biological samples, aiding in metabolic research.[1][10]

Key Experimental Protocols and Methodologies
Synthesis of Boc-L-Ile-OH
The standard laboratory synthesis involves the reaction of L-isoleucine with Di-tert-butyl

dicarbonate (Boc2O).

Methodology:

Dissolve L-Isoleucine in a mixture of dioxane and water.

Adjust the pH to 10 with a 1 M NaOH solution.

Slowly add Di-tert-butyl dicarbonate (Boc2O) dissolved in dioxane to the reaction mixture.

Stir the mixture at ambient temperature for approximately 24 hours.

Perform a phase separation by adding ether. The aqueous phase contains the product.

Acidify the aqueous phase to pH 2 using 1 M HCl.

Extract the product, Boc-L-Ile-OH, from the acidified aqueous phase using ethyl acetate.

Wash the combined organic phases with saturated brine and dry over anhydrous sodium

sulfate.

Remove the solvent under reduced pressure to yield the final product.[5]
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Reactants

Process

L-Isoleucine

Reaction at RT, 24h

Boc2O in Dioxane Dioxane/Water + NaOH

Acidification (pH 2)

Workup

Extraction with Ethyl Acetate

Boc-L-Ile-OH

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start Cycle
(Resin-Bound Peptide)

1. Boc Deprotection
(50% TFA in DCM)

2. Washing
(DCM, IPA)

3. Neutralization
(DIPEA in DCM)

4. Coupling
(Add Activated Boc-L-Ile-OH)

5. Kaiser Test

6. Final Washing
(DMF, DCM)

Negative

Repeat Coupling

Positive

Next Cycle
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Components

Degradation Pathway (Ubiquitin-Independent)

Target Protein

Ternary Complex Formed

Binding

Bifunctional Molecule
(Ligand + Boc3Arg Tag)

Degradation

Localization to Proteasome

20S Proteasome

Degraded Protein
Fragments

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.peptide.com/products/peptide-synthesis-reagents/boc-amino-acids/boc-l-amino-acids/boc-ile-oh-0-5h20-13139-16-7/
https://www.echemi.com/produce/pr2406264013-boc-l-isoleucine.html
https://pubchem.ncbi.nlm.nih.gov/compound/2724762
https://pubchem.ncbi.nlm.nih.gov/compound/2724762
https://www.sigmaaldrich.com/HK/zh/product/aldrich/359653
https://www.chemimpex.com/fr/collections/protected-amino-acids-linkers/products/11603
https://file.medchemexpress.com/batch_PDF/HY-Z0438/Boc-L-Ile-OH-COA-842758-MedChemExpress.pdf
http://chemistry.du.ac.in/wp-content/uploads/2023/01/SPPS-Peptide-Synthesis.pdf
https://www.nbinno.com/article/pharmaceutical-intermediates/high-purity-boc-l-isoleucine-your-key-to-precision-in-fine-chemical-synthesis-fv
https://www.nbinno.com/article/pharmaceutical-intermediates/applications-of-boc-l-leucine-in-pharmaceutical-research-tv
https://pmc.ncbi.nlm.nih.gov/articles/PMC5524191/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5524191/
https://www.researchgate.net/publication/308908891_Boc3Arg-Linked_Ligands_Induce_Degradation_by_Localizing_Target_Proteins_to_the_20S_Proteasome
https://www.benchchem.com/product/b558499#key-features-of-boc-l-ile-oh-in-research
https://www.benchchem.com/product/b558499#key-features-of-boc-l-ile-oh-in-research
https://www.benchchem.com/product/b558499#key-features-of-boc-l-ile-oh-in-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b558499?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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